Cas no 842971-69-1 (1,2,6-Trimethyl-1H-indole-3-carbaldehyde)

1,2,6-Trimethyl-1H-indole-3-carbaldehyde structure
842971-69-1 structure
Product Name:1,2,6-Trimethyl-1H-indole-3-carbaldehyde
CAS No:842971-69-1
MF:C12H13NO
MW:187.237723112106
MDL:MFCD06589824
CID:989299
PubChem ID:3159582
Update Time:2025-04-20

1,2,6-Trimethyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1,2,6-Trimethyl-1H-indole-3-carbaldehyde
    • 1,2,6-trimethyl-1H-indole-3-carbaldehyde(SALTDATA: FREE)
    • 1,2,6-trimethylindole-3-carbaldehyde
    • BS-36117
    • AKOS000505605
    • 842971-69-1
    • MFCD06589824
    • BB 0260378
    • CS-0319367
    • DTXSID80390178
    • MDL: MFCD06589824
    • Inchi: 1S/C12H13NO/c1-8-4-5-10-11(7-14)9(2)13(3)12(10)6-8/h4-7H,1-3H3
    • InChI Key: YBGXUYISVFDXIF-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C)N(C)C2C=C(C)C=CC=21

Computed Properties

  • Exact Mass: 187.10000
  • Monoisotopic Mass: 187.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 228
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • Density: 1.07
  • Boiling Point: 349.9°C at 760 mmHg
  • Flash Point: 165.4°C
  • Refractive Index: 1.568
  • PSA: 22.00000
  • LogP: 2.60760

1,2,6-Trimethyl-1H-indole-3-carbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1,2,6-Trimethyl-1H-indole-3-carbaldehyde Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2,6-Trimethyl-1H-indole-3-carbaldehyde Pricemore >>

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